Cas no 2256708-77-5 ((4-(1H-pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (4-(1H-pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid
• CAS No: 2256708-77-5
• MF: C₁₀H₈BF₃N₂O₂
• MW: 255.99
• CID: 5142193
• PubChem ID: 170899759
• Update Time: 2025-10-19

(4-(1H-pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2256708-77-5
• (4-(1H-Pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid
• (4-(1H-pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid

• Inchi： 1S/C10H8BF3N2O2/c12-10(13,14)8-6-7(11(17)18)2-3-9(8)16-5-1-4-15-16/h1-6,17-18H
• InChI Key： UMJJUUHLYPFXBP-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2C=CC=N2)C(C(F)(F)F)=C1)(O)O

Computed Properties

• Exact Mass: 256.0630922g/mol
• Monoisotopic Mass: 256.0630922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on (4-(1H-pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid

Recent Advances in the Application of (4-(1H-pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid (CAS: 2256708-77-5) in Chemical Biology and Pharmaceutical Research

The compound (4-(1H-pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid (CAS: 2256708-77-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This boronic acid derivative, characterized by its unique pyrazole and trifluoromethyl substituents, exhibits remarkable versatility in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex molecular architectures with potential therapeutic applications.

Recent studies have highlighted the compound's role in the development of kinase inhibitors, where its structural features contribute to enhanced binding affinity and selectivity. The trifluoromethyl group, known for its electron-withdrawing properties and metabolic stability, combined with the boronic acid moiety's ability to form reversible covalent bonds with biological targets, makes this compound particularly valuable in drug discovery campaigns targeting protein kinases and other ATP-binding proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2256708-77-5 as a crucial building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The resulting compounds demonstrated improved pharmacokinetic properties and enhanced target engagement compared to previous generations of inhibitors, showcasing the strategic importance of this boronic acid derivative in modern drug design.

The compound's applications extend beyond small molecule therapeutics. Recent work in chemical biology has employed 2256708-77-5 in the development of activity-based protein profiling (ABPP) probes. These tools leverage the boronic acid's ability to covalently modify active site residues in enzymes, enabling the selective labeling and identification of protease and hydrolase activities in complex biological systems.

From a synthetic chemistry perspective, the stability and reactivity of 2256708-77-5 have been the subject of several optimization studies. Researchers have developed improved protection-deprotection strategies for the boronic acid moiety and explored novel catalytic systems for its incorporation into more complex molecular scaffolds. These advancements have significantly expanded the compound's utility in parallel synthesis and combinatorial chemistry approaches.

Looking forward, the unique properties of (4-(1H-pyrazol-1-yl)-3-(trifluoromethyl)phenyl)boronic acid position it as a valuable tool in the development of next-generation therapeutics, particularly in areas requiring targeted covalent inhibition strategies. Its continued application in both drug discovery and chemical biology research underscores the importance of this compound in advancing our understanding of disease mechanisms and developing innovative treatment modalities.